2-Methoxycyclohepta[d]imidazole

• CAS RN: 1009-24-1
• Molecular Formula: C9H8N2O
• Molecular Weight: 160.17 g/mol
• IUPAC Name: 2-methoxycyclohepta[d]imidazole
• InChI: InChI=1S/C9H8N2O/c1-12-9-10-7-5-3-2-4-6-8(7)11-9/h2-6H,1H3
• InChI Key: RSTCFFCDNAHPBK-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC2=CC=CC=CC2=N1

Description

2-Methoxycyclohepta[d]imidazole is a useful research compound. Its molecular formula is C9H8N2O and its molecular weight is 160.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

First, 3 g of 2-methylthiocycloheptimidazole as synthesized according to Synthetic example 1 (c) with reference to the method disclosed in Bulletin of the Chemical Society of Japan, volume 33, No. 1, pages 56 to 58 (1960) was added to 50 ml of methanol, and 1 g of sodium methoxide was further added thereto. After reflux with heating for 10 hours, the solvent was distilled away, and 50 ml of benzene was added to the residue. The insoluble matters were filtered out, and the filtrate was concentrated. The resulting crystals were purified by silica gel column chromatography using ethyl acetate as a developing solvent.